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Introduction

Melanoma Antigen Recognized by T-cells 1 (MART-1), also known as Melan-A, is a protein
expressed in normal melanocytes and is overexpressed in the majority of melanoma cases.[1]
This makes it a critical tumor-associated antigen (TAA) for immunotherapy research and
development. One of the immunodominant peptides from MART-1, particularly the wild-type
MART-126-35 (EAAGIGILTV) and its more immunogenic analog with a leucine substitution,
MART-126-35, 271 (ELAGIGILTV), are frequently presented by the HLA-A*0201 molecule.[1]

Flow cytometry is an indispensable tool for the detection, quantification, phenotyping, and
functional assessment of MART-1 specific T cells at the single-cell level.[2][3] By using
fluorochrome-conjugated MHC Class | tetramers or pentamers loaded with a MART-1 peptide,
researchers can directly identify and enumerate these rare, antigen-specific T cells within
heterogeneous cell populations like peripheral blood mononuclear cells (PBMCs) or tumor-
infiltrating lymphocytes (TILs).[4][5] This detailed analysis is crucial for monitoring immune
responses in melanoma patients, evaluating the efficacy of cancer vaccines and adoptive T-cell
therapies, and advancing our understanding of T-cell biology in cancer.[6][7]
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Data Presentation: Frequency of MART-1 Specific T
Cells

The frequency of MART-1 specific T cells can vary significantly depending on the sample
source (e.g., peripheral blood vs. tumor), the individual's health status (healthy donor vs.
melanoma patient), and whether the cells have been expanded in vitro.

Table 1: Frequency of MART-1 Specific CD8+ T Cells in Clinical Samples

Patient/Donor Frequency Detection
Sample Type Reference
Status Range Method
5,000 - 21,000
Melanoma
Fresh Tumor ) per 106 CD8+ T
Patients (HLA- ] Tetramer Assay [41[8]
Metastases cells (in 5 of 11
A0201+) _
preparations)
Melanoma >7,000 per 10°
Cultured TILs Patients (HLA- CD8+ T cells (in Tetramer Assay [41[8]
A0201+) 5 of 17 cultures)
High frequencies
_ (=1in 2,500
Peripheral Blood Melanoma Tetramer
] CD8+ T cells) o [9]
(PBMC) Patients ) Staining
found in 10 of 13
patients
High frequencies
, (=21in 2,500
Peripheral Blood Tetramer
Healthy Donors CD8+ T cells) o 9]
(PBMC) ) Staining
found in 6 of 10
individuals
) Melanoma
Peripheral Blood ) ) Up to 0.67% of
Patients with Tetramer Assay [8]
(PBMC) o CD8+ T cells
Vitiligo
Table 2: Phenotype of MART-1 Specific CD8+ T Cells
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Source Phenotype Marker Observation Reference
Virtually all cells
Peripheral Blood displayed a naive
CD45RA/RO , [9]
(Healthy Donors) CD45RANI/RO~
phenotype.
Variable proportions of
naive
Peripheral Blood (CD45RAhII/RO™) and
CD45RA/RO [9]

(Melanoma Patients)

antigen-experienced
(CD45RAI0/RO™) cells

were observed.

In Vitro Expanded CD45RA, CCRY7,
Cells CD62L, CD95

After expansion, cells
expressed memory

markers including

effector memory

(TEM), central

memory (TCM), and o]
stem cell-like memory
(TSCM) phenotypes

(e.g., CD95+,

CD45RA+, CD62L+).

Mandatory Visualizations

TCR Recognition of MART-1 Peptide
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Caption: T-Cell Receptor (TCR) on a CD8+ T cell recognizing the MART-1 peptide presented
by an HLA-A0201 molecule.

Experimental Workflow: Tetramer Staining
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Start: Isolate PBMCs or TILs

Prepare single-cell suspension
(e.g., 1-2 x 10”6 cells per tube)

:

Incubate with MART-1 Tetramer-Fluorochrome
(e.g., 30-60 min at 4°C or RT)

l

Add surface antibody cocktalil
(e.g., anti-CD8, CD3, CD45RA, CCR7)
Incubate 30 min at 4°C

'

Wash cells with FACS buffer
(e.g., 400 x g for 5 min)

:

Resuspend in viability dye solution
(e.g., 7-AAD, PI)

:

Wash cells with FACS buffer

:

Optional: Resuspend in fixative
(e.g., 1% PFA) for storage

Acquire on Flow Cytometer

Click to download full resolution via product page

Caption: Workflow for identifying MART-1 specific T cells using MHC tetramer staining.
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Experimental Workflow: Intracellular Cytokine Staining

Start: Isolate PBMCs or TILs

Stimulate cells with MART-1 peptide
(e.g., 4-6 hours)
Include co-stimulation (e.g., anti-CD28)

-Co-incubation

Add protein transport inhibitor
(e.g., Brefeldin A or Monensin)
for the duration of stimulation

,

Stain for surface markers
(e.g., CD8, CD3, CD4)

,

Wash cells

,

Fix and Permeabilize cells
(Use dedicated buffers, e.g., Cytofix/Cytoperm)

'

Stain for intracellular cytokines
(e.g., IFN-y, TNF-a, IL-2)
in permeabilization buffer

,

Wash cells in permeabilization buffer

,

Resuspend in FACS buffer

Acquire on Flow Cytometer

Click to download full resolution via product page
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Caption: Workflow for functional analysis of MART-1 specific T cells via intracellular cytokine
staining (ICS).

Logical Workflow: Flow Cytometry Gating Strategy
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All Acquired Events

1. Time Gate
(Plot: Time vs. FSC-A)
Exclude unstable flow periods

:

2. Singlet Gate
(Plot: FSC-A vs. FSC-H)
Exclude doublets

:

3. Viability Gate
(Plot: Viability Dye vs. SSC-A)
Exclude dead cells

:

4. Lymphocyte Gate
(Plot: FSC-Avs. SSC-A)
Gate on lymphocyte population

5. T Cell Gate

(Plot: CD3 vs. SSC-A)
Gate on CD3+ cells

6. CD8+ T Cell Gate
(Plot: CD8 vs. CD4)
Gate on CD8+ CD4- cells

7. MART-1 Specific Gate
(Plot: MART-1 Tetramer vs. CD8)
Identify Tetramer+ population

Analyze Phenotype / Function
of MART-1+ CD8+ T cells

Click to download full resolution via product page
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Caption: A sequential gating strategy for isolating MART-1 specific CD8+ T cells from flow
cytometry data.

Experimental Protocols

Protocol 1: Identification and Phenotyping of MART-1
Specific T cells using MHC Tetramer/Pentamer Staining

This protocol details the method for staining PBMCs or single-cell suspensions from tumor
tissue to identify and phenotype MART-1 specific T cells.

Materials:

Phosphate-Buffered Saline (PBS)
e FACS Buffer (PBS + 2% Fetal Bovine Serum + 0.1% Sodium Azide)

e PE- or APC-conjugated HLA-A*0201 MART-1 Tetramer/Pentamer (e.g., with ELAGIGILTV
peptide)

e Fluorochrome-conjugated antibodies: anti-CD8, anti-CD3, anti-CD45RA, anti-CCR7, and
other desired phenotypic markers.

 Viability Dye (e.g., 7-AAD, Propidium lodide, or a fixable viability stain)

» Fixation Buffer (e.g., 1% Paraformaldehyde in PBS), optional.

12x75 mm flow cytometry tubes or 96-well U-bottom plate.
Procedure:
e Cell Preparation:

o Isolate PBMCs from whole blood using density gradient centrifugation or prepare a single-
cell suspension from tumor tissue via enzymatic digestion and mechanical dissociation.[8]

o Wash cells in PBS and resuspend in FACS buffer at a concentration of 2-5 x 107 cells/mL.
[10]
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o Aliquot 1-2 x 10° cells into each flow cytometry tube or well.[11]

o Tetramer Staining:

o Add the MART-1 tetramer reagent at the pre-titrated optimal concentration (a final dilution
of 1:100 to 1:200 is common) to the cell suspension.[10]

o Vortex gently and incubate for 30-60 minutes at room temperature or 4°C, protected from
light.[12][13][14] Incubation at 4°C is often preferred to preserve surface markers like
CD62L.[10]

o Surface Marker Staining:

o Without washing, add the cocktail of fluorochrome-conjugated surface antibodies (e.g.,
anti-CD8, anti-CD3, and phenotyping markers) at their pre-titrated concentrations.

o Incubate for 30 minutes at 4°C in the dark.[11][14]
e Washing:

o Add 2-3 mL of cold FACS buffer to each tube (or 150 pL to each well) and centrifuge at
300-400 x g for 5 minutes.[10][13]

o Carefully decant or aspirate the supernatant.
o Repeat the wash step once or twice more.[10]
« Viability Staining:

o Resuspend the cell pellet in FACS buffer containing a non-fixable viability dye like 7-AAD
or PI if analyzing live cells immediately.[1]

o If a fixable viability dye was used, this step would have been performed prior to fixation.
e Fixation (Optional):

o If samples will not be acquired immediately, resuspend the final cell pellet in 200-500 pL of
Fixation Buffer.[13]

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://eaglebio.com/wp-content/uploads/2019/06/HLA-class-I-tetramer-staining-and-flow-cytometry-protocol.pdf
https://www.bcm.edu/research/atc-core-labs/mhc-tetramer-production-core/suggested-staining-protocol
https://academic.oup.com/intimm/article/21/1/53/664096
https://www.lubio.ch/assets/PDFs/MBLI-Tetramer-Staining-Guide_Lubio.pdf
https://www.mblbio.com/bio/g/product/allergy-Immunology/pickup/mhctetramer-staining.html
https://www.bcm.edu/research/atc-core-labs/mhc-tetramer-production-core/suggested-staining-protocol
https://eaglebio.com/wp-content/uploads/2019/06/HLA-class-I-tetramer-staining-and-flow-cytometry-protocol.pdf
https://www.mblbio.com/bio/g/product/allergy-Immunology/pickup/mhctetramer-staining.html
https://www.bcm.edu/research/atc-core-labs/mhc-tetramer-production-core/suggested-staining-protocol
https://www.lubio.ch/assets/PDFs/MBLI-Tetramer-Staining-Guide_Lubio.pdf
https://www.bcm.edu/research/atc-core-labs/mhc-tetramer-production-core/suggested-staining-protocol
https://www.ignytebio.com/antigen-specific-t-cells-for-melanoma-research-mart-1/
https://www.lubio.ch/assets/PDFs/MBLI-Tetramer-Staining-Guide_Lubio.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Store samples at 4°C in the dark. It is recommended to analyze within 24 hours.[13][14]

o Data Acquisition:

o Acquire samples on a properly calibrated flow cytometer. Collect a sufficient number of
events (e.g., at least 500,000 to 1,000,000 total events) to accurately detect rare cell
populations.

Protocol 2: Functional Analysis by Intracellular Cytokine
Staining (ICS)

This protocol is for measuring cytokine production (e.g., IFN-y, TNF-a) by MART-1 specific T
cells following peptide stimulation.

Materials:

Complete RPMI medium

o MART-1 peptide (e.g., ELAGIGILTV) at a working concentration of 1-10 pg/mL.

o Co-stimulatory antibodies: anti-CD28 and/or anti-CD49d (1 pg/mL).[15]

» Protein Transport Inhibitor: Brefeldin A (e.g., GolgiPlug™) or Monensin (e.g., GolgiStop™).[2]
[15]

» Surface staining antibodies (e.g., anti-CD8, anti-CD3).

o Fixation/Permeabilization Buffer Kit (e.g., BD Cytofix/Cytoperm™, eBioscience™
Foxp3/Transcription Factor Staining Buffer Set).[15][16]

 Intracellular cytokine antibodies (e.g., anti-IFN-y, anti-TNF-a, anti-IL-2).

Permeabilization/Wash Buffer (provided in the Kkit).

Procedure:

e Cell Stimulation:
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[e]

Resuspend PBMCs or TILs in complete medium at 1-2 x 10° cells/mL.

o

In separate tubes, set up conditions: Unstimulated (negative control), Stimulated with
MART-1 peptide, and a positive control (e.g., PMA/lonomycin or PHA).[15]

o

Add co-stimulatory antibodies to all tubes.

[¢]

Incubate for 1-2 hours at 37°C, 5% COa.

Inhibition of Cytokine Secretion:
o Add the protein transport inhibitor (e.g., Brefeldin A) to all tubes.[2]

o Continue incubation for an additional 4-6 hours (or up to 16 hours, depending on the
specific cytokine and protocol).[2][15]

Surface Staining:
o Wash cells with FACS buffer.

o Stain with surface marker antibodies for 30 minutes at 4°C.[15] Note: Some surface
markers can be stained after fixation, but fixation-sensitive clones should be stained at this
step.[2][17]

Fixation and Permeabilization:
o Wash the cells to remove excess surface antibodies.

o Resuspend cells in Fixation/Permeabilization solution and incubate for 20 minutes at room
temperature or 4°C, per the manufacturer's instructions.[15] This step cross-links proteins
and creates pores in the cell membrane.[16]

Intracellular Staining:

o Wash the cells twice with Permeabilization/Wash Buffer. It is critical to keep saponin-based
permeabilization agents present in all subsequent steps to keep the cell membrane
porous.[17]
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o Resuspend the fixed and permeabilized cells in Permeabilization/Wash Buffer containing
the pre-titrated intracellular cytokine antibodies.

o Incubate for at least 30 minutes at room temperature or 4°C in the dark.[15]

Final Wash and Acquisition:
o Wash cells twice with Permeabilization/Wash Buffer.
o Resuspend the final pellet in FACS buffer for analysis.

o Acquire data on a flow cytometer as soon as possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Flow Cytometry Analysis of MART-1
Specific T cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599578/docs#application-notes-flow-cytometry-
analysis-of-mart-1-specific-t-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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